Cas no 1361601-55-9 (5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylic acid)

• Product Name: 5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylic acid
• CAS No: 1361601-55-9
• MF: C₁₃H₄Cl₅FO₂
• MW: 388.433062553406
• CID: 4995380
• Update Time: 2025-05-24

5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylic acid

• Inchi： 1S/C13H4Cl5FO2/c14-8-7(9(15)11(17)12(18)10(8)16)4-1-5(13(20)21)3-6(19)2-4/h1-3H,(H,20,21)
• InChI Key： VZHCHVICLWPPFC-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=C(C=C(C(=O)O)C=1)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 383
• XLogP3: 6.3
• Topological Polar Surface Area: 37.3

Additional information on 5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylic acid

Comprehensive Analysis of 5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylic acid (CAS No. 1361601-55-9)

5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylic acid (CAS No. 1361601-55-9) is a halogenated biphenyl derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound, often abbreviated as F-PCB-COOH, belongs to the class of polychlorinated biphenyls (PCBs), which are widely studied for their environmental persistence and biological activity. The presence of both fluorine and chlorine atoms in its structure makes it a subject of interest for researchers exploring halogenated organic compounds and their interactions with biological systems.

One of the key features of 5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylic acid is its structural complexity, which allows it to interact with specific molecular targets. This has led to its investigation in the context of drug discovery and medicinal chemistry. Researchers are particularly interested in how the fluorine substitution affects the compound's binding affinity and metabolic stability compared to non-fluorinated analogs. The carboxylic acid functional group further enhances its potential as a building block for the synthesis of more complex molecules, such as pharmaceutical intermediates or bioconjugates.

In the realm of environmental science, F-PCB-COOH is often discussed in relation to its persistence and potential bioaccumulation. While traditional PCBs have been phased out due to environmental concerns, fluorinated analogs like this compound are being studied to understand their degradation pathways and ecological impact. Recent studies have focused on the biodegradation of such compounds using microbial communities, which could pave the way for innovative bioremediation strategies. This aligns with the growing public interest in sustainable chemistry and green alternatives to persistent pollutants.

The synthesis of 5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylic acid involves multi-step organic reactions, often starting from commercially available biphenyl precursors. The introduction of fluorine and chlorine atoms requires careful control of reaction conditions to achieve high regioselectivity. Advanced techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) are employed to confirm the structure and purity of the final product. These analytical methods are critical for ensuring the compound's suitability for further research or industrial applications.

From a toxicological perspective, the safety profile of F-PCB-COOH is an area of active investigation. While it shares structural similarities with known environmental contaminants, its unique substitution pattern may result in distinct biological interactions. Researchers are exploring its potential effects on cellular signaling pathways and enzyme inhibition, which could have implications for both human health and ecological systems. This is particularly relevant given the increasing demand for safer chemical alternatives in industrial and consumer products.

In the field of material science, 5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylic acid has shown promise as a precursor for the development of advanced materials. Its ability to form stable complexes with metals and other organic molecules makes it a candidate for applications in catalysis and nanotechnology. For instance, it could be used to design novel metal-organic frameworks (MOFs) with tailored properties for gas storage or separation technologies. This aligns with the broader trend of exploring functional materials for energy and environmental applications.

The commercial availability of CAS No. 1361601-55-9 has facilitated its adoption in academic and industrial research. Suppliers often provide detailed technical data sheets, including information on solubility, melting point, and storage conditions. However, researchers are advised to handle this compound with care, following standard laboratory safety protocols. The growing interest in halogenated aromatic compounds has also led to increased demand for high-purity samples, driving innovations in synthetic methodology and purification techniques.

Looking ahead, the study of 5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylic acid is expected to expand into new areas, such as computational chemistry and structure-activity relationship (SAR) modeling. These approaches could provide deeper insights into its molecular interactions and guide the design of derivatives with enhanced properties. As the scientific community continues to explore the potential of this compound, it remains a valuable tool for advancing our understanding of halogenated organic chemistry and its diverse applications.